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Compound of Interest

Compound Name: Lavandulyl acetate

Cat. No.: B123112 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Lavandulyl acetate is a naturally occurring monoterpene ester and a significant constituent of

the essential oil of various lavender species, particularly Lavandula angustifolia (English

lavender).[1][2] Its presence and concentration are often key indicators of the quality and

authenticity of lavender essential oil.[3] In phytochemical analysis, pure Lavandulyl acetate
serves as a critical reference standard for the identification and quantification of this compound

in complex mixtures like essential oils. This document provides detailed application notes and

protocols for utilizing Lavandulyl acetate as a standard in the gas chromatography-based

analysis of phytochemicals.

Applications
Lavandulyl acetate as a reference standard is primarily used for:

Quality Control of Essential Oils: To ensure the authenticity and quality of lavender essential

oils by quantifying the concentration of Lavandulyl acetate. High-quality L. angustifolia oil is

characterized by a significant amount of linalyl acetate and linalool, with moderate levels of

lavandulyl acetate.[4][5]
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Adulteration Detection: Identifying adulteration of pure lavender oil with cheaper alternatives

like lavandin oil, which has a different phytochemical profile.

Pharmacological Research: Accurately quantifying Lavandulyl acetate in essential oil

preparations used for pharmacological studies to correlate its concentration with biological

activity.

Method Validation: As a standard for validating analytical methods, such as gas

chromatography (GC), for linearity, accuracy, precision, and limits of detection and

quantification.

Quantitative Data
The concentration of Lavandulyl acetate and other key compounds can vary depending on

the lavender species, geographical origin, and extraction method. The following table

summarizes typical quantitative data for key components in Lavandula angustifolia and

Lavandin (Lavandula x intermedia) essential oils.

Compound
Lavandula angustifolia (%
Composition)

Lavandin (Lavandula x
intermedia) (%
Composition)

Linalyl acetate 25.0 - 45.0 28.0 - 38.0

Linalool 25.0 - 38.0 24.0 - 35.0

Lavandulyl acetate >0.2 1.6 - 30.8

Camphor 0.5 - 1.0 6.0 - 8.0

1,8-Cineole < 2.5 8.0 - 24.0

Borneol 1.43 5.2

Terpinen-4-ol 4.32 0.5 - 7.3

Experimental Protocols
Gas chromatography is the most common analytical technique for the analysis of volatile

compounds like Lavandulyl acetate in essential oils. Both Flame Ionization Detection (FID) for
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quantification and Mass Spectrometry (MS) for identification are typically employed.

Protocol 1: Quantitative Analysis of Lavandulyl Acetate
in Lavender Essential Oil using GC-FID
This protocol is designed for the quantification of Lavandulyl acetate in lavender essential oil

samples.

1. Materials and Reagents:

Lavandulyl acetate reference standard (≥90% purity)

Lavender essential oil sample

Hexane or Ethanol (GC grade)

Internal Standard (IS) solution (e.g., n-Hexadecane in hexane, 1 mg/mL)

Volumetric flasks and pipettes

GC vials with caps

2. Standard Preparation:

Stock Standard Solution (1 mg/mL): Accurately weigh approximately 10 mg of Lavandulyl
acetate reference standard and dissolve it in 10 mL of hexane in a volumetric flask.

Calibration Standards: Prepare a series of calibration standards by serially diluting the stock

standard solution with hexane to achieve concentrations ranging from approximately 10 to

500 µg/mL.

Add a fixed amount of the internal standard solution to each calibration standard and the

sample solution.

3. Sample Preparation:

Accurately weigh approximately 100 mg of the lavender essential oil sample into a 10 mL

volumetric flask.
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Add a fixed amount of the internal standard solution.

Dilute to the mark with hexane and mix thoroughly. A 1:20 dilution in ethyl acetate has also

been reported.

4. Gas Chromatography (GC-FID) Conditions:

Parameter Condition

Column
DB-5 or HP-5ms (30 m x 0.25 mm, 0.25 µm film

thickness)

Injector Temperature 250 °C

Detector Temperature 300 °C

Oven Temperature Program
Initial temperature 60°C for 5 min, ramp at

3°C/min to 240°C, hold for 10 min.

Carrier Gas Helium at a constant flow of 1.0 mL/min.

Injection Volume 1 µL

Split Ratio 25:1 or 40:1

5. Data Analysis:

Identify the peaks of Lavandulyl acetate and the internal standard in the chromatograms

based on their retention times.

Calculate the peak area ratio of Lavandulyl acetate to the internal standard for each

calibration standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

Lavandulyl acetate.

Calculate the concentration of Lavandulyl acetate in the sample by using the peak area

ratio from the sample chromatogram and the calibration curve.
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Protocol 2: Identification of Lavandulyl Acetate using
GC-MS
This protocol is for the qualitative identification of Lavandulyl acetate in an essential oil

sample.

1. Sample Preparation:

Prepare the sample as described in Protocol 1 (without the internal standard if only

qualitative analysis is required).

2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions:

Parameter Condition

Column
DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness)

Injector Temperature 220 °C

Transfer Line Temperature 280 °C

Oven Temperature Program
Initial temperature 60°C, ramp at 3°C/min to

246°C.

Carrier Gas Helium at a constant flow of 1.0 mL/min.

Ion Source Temperature 230 °C

Mass Range 40 - 415 m/z

Ionization Mode Electron Ionization (EI) at 70 eV.

3. Data Analysis:

Compare the mass spectrum of the peak of interest in the sample chromatogram with the

mass spectrum of the Lavandulyl acetate reference standard or with a reference library

(e.g., NIST).
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Compare the retention index of the peak with the known retention index of Lavandulyl
acetate.

Visualizations
Experimental Workflow for Phytochemical Analysis
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Caption: Workflow for the analysis of Lavandulyl acetate.
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Caption: Use of Lavandulyl acetate in quality control.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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